(4-Methoxy-3-morpholin-4-ylmethyl-phenyl)-phenyl-methanone

• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: [4-methoxy-3-(morpholin-4-ylmethyl)phenyl]-phenylmethanone
• InChI: InChI=1S/C19H21NO3/c1-22-18-8-7-16(19(21)15-5-3-2-4-6-15)13-17(18)14-20-9-11-23-12-10-20/h2-8,13H,9-12,14H2,1H3
• InChI Key: JPKQJSIBCFJPDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C2=CC=CC=C2)CN3CCOCC3

Description

(4-Methoxy-3-morpholin-4-ylmethyl-phenyl)-phenyl-methanone is a chemical compound with a complex structure that includes a methoxy group, a morpholine ring, and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methoxy-3-morpholin-4-ylmethyl-phenyl)-phenyl-methanone typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 4-methoxybenzaldehyde with morpholine in the presence of a suitable catalyst to form the intermediate (4-methoxy-3-morpholin-4-ylmethyl-phenyl)methanol. This intermediate is then subjected to further reactions, such as oxidation or substitution, to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the desired compound .

Chemical Reactions Analysis

Types of Reactions

(4-Methoxy-3-morpholin-4-ylmethyl-phenyl)-phenyl-methanone can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The ketone group can be reduced to form alcohols.

Substitution: The phenyl ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure selective and efficient transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group may yield 4-methoxybenzoic acid, while reduction of the ketone group may produce (4-methoxy-3-morpholin-4-ylmethyl-phenyl)-phenyl-methanol .

Scientific Research Applications

(4-Methoxy-3-morpholin-4-ylmethyl-phenyl)-phenyl-methanone has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Methoxy-3-morpholin-4-ylmethyl-phenyl)-phenyl-methanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• (4-Methoxy-3-morpholin-4-ylmethyl-phenyl)-methylamine
• (4-Methoxy-3-morpholin-4-ylmethyl-phenyl)-ethanone
• (4-Methoxy-3-morpholin-4-ylmethyl-phenyl)-propylamine

Uniqueness

(4-Methoxy-3-morpholin-4-ylmethyl-phenyl)-phenyl-methanone is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications, as it can interact with different molecular targets and undergo diverse chemical reactions .